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Compound of Interest

Compound Name: CDK8-IN-11 hydrochloride

Cat. No.: B12405447 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CDK8-IN-11 is a potent and selective inhibitor of Cyclin-Dependent Kinase 8 (CDK8), a key

regulator of gene transcription. As a component of the Mediator complex, CDK8 plays a crucial

role in various signaling pathways implicated in cancer, including the Wnt/β-catenin and STAT

pathways. CDK8-IN-11 hydrochloride offers a valuable tool for studying the biological

functions of CDK8 and for preclinical drug development. These application notes provide

detailed protocols for the preparation and use of CDK8-IN-11 hydrochloride stock solutions in

a laboratory setting.

Physicochemical and Biological Properties
A summary of the key quantitative data for CDK8-IN-11 is presented in the table below for easy

reference.

Property Value Reference

Molecular Formula C₁₉H₁₅F₃N₄O₂ [1]

Molecular Weight 388.34 g/mol (free base) [1]

CAS Number 2839338-28-0 (free base) [1][2]

IC₅₀ (CDK8) 46 nM [2]
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Signaling Pathways Involving CDK8
CDK8 is a critical node in several signaling pathways that control cell proliferation,

differentiation, and survival. Inhibition of CDK8 by CDK8-IN-11 can modulate these pathways,

making it a subject of interest in cancer research.

Wnt/β-catenin Signaling Pathway
CDK8 has been identified as an oncogene in colorectal cancer, where it positively regulates the

Wnt/β-catenin signaling pathway.[3] It does so by phosphorylating β-catenin, enhancing its

transcriptional activity.[3] Inhibition of CDK8 with compounds like CDK8-IN-11 can suppress

this pathway.[2]
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Caption: Simplified Wnt/β-catenin signaling pathway showing the role of CDK8 and its inhibition

by CDK8-IN-11.

STAT Signaling Pathway
CDK8 can also phosphorylate Signal Transducer and Activator of Transcription (STAT)

proteins, such as STAT1, at specific serine residues.[4] This phosphorylation can modulate the

transcriptional activity of STATs in response to cytokine signaling, for example, through the

interferon (IFN) pathway.[4][5]
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Caption: Overview of the JAK-STAT signaling pathway, highlighting CDK8-mediated serine

phosphorylation of STAT proteins.

Experimental Protocols
Preparation of CDK8-IN-11 Hydrochloride Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of CDK8-IN-11
hydrochloride in dimethyl sulfoxide (DMSO).
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Materials:

CDK8-IN-11 hydrochloride (solid powder)

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Calibrated balance

Pipettes and sterile filter tips

Workflow for Stock Solution Preparation:
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Caption: Workflow for the preparation of a CDK8-IN-11 hydrochloride stock solution in DMSO.

Procedure:

Calculation:

The molecular weight of CDK8-IN-11 (free base) is 388.34 g/mol . The molecular weight of

the hydrochloride salt will be slightly higher (approx. 424.8 g/mol ). Always use the

molecular weight provided on the manufacturer's data sheet for accurate calculations.

To prepare a 10 mM stock solution, calculate the required mass using the formula: Mass

(mg) = 10 mM * Molecular Weight ( g/mol ) * Volume (L) * 1000 (mg/g)

For example, to prepare 1 mL (0.001 L) of a 10 mM solution using the free base molecular

weight: Mass (mg) = 10 * 388.34 * 0.001 = 3.8834 mg
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Weighing:

Carefully weigh the calculated amount of CDK8-IN-11 hydrochloride powder and place it

in a sterile microcentrifuge tube.

Dissolving:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube. It is

recommended to use freshly opened DMSO as it is hygroscopic.

Vortex the tube vigorously for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

Aliquoting and Storage:

Once the compound is completely dissolved, centrifuge the tube briefly to collect the

solution at the bottom.

Aliquot the stock solution into smaller, single-use sterile microcentrifuge tubes to avoid

repeated freeze-thaw cycles.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).

Recommended Working Concentrations for Cell-Based
Assays
The optimal working concentration of CDK8-IN-11 hydrochloride will vary depending on the

cell line and the specific assay. It is recommended to perform a dose-response experiment to

determine the optimal concentration for your experimental system.
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Assay Type Cell Line(s)
Recommended
Concentration
Range

Reference

Cell Proliferation

HCT-116, HHT-29,

SW480, CT-26, GES-

1

0 - 50 µM [6]

STAT1

Phosphorylation

Inhibition

HCT-116 0 - 4 µM [6]

Wnt/β-catenin

Signaling Inhibition
HCT-116 0 - 4 µM [6]

Cell Cycle Analysis

(G1 Arrest)
HCT-116 0.5 - 2 µM [6]

Protocol for Diluting Stock Solution for Cell Culture:

Thaw a single-use aliquot of the 10 mM CDK8-IN-11 hydrochloride stock solution at room

temperature.

Perform serial dilutions of the stock solution in sterile DMSO to create intermediate stocks if

necessary.

Add the final diluted DMSO solution to the cell culture medium to achieve the desired final

concentration. To avoid precipitation, it is best to add the DMSO solution to the medium while

gently vortexing.

The final concentration of DMSO in the cell culture medium should be kept low, typically

below 0.5%, to avoid solvent-induced cytotoxicity. Always include a vehicle control (medium

with the same final concentration of DMSO) in your experiments.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling CDK8-IN-11 hydrochloride.
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Handle the powdered compound in a well-ventilated area or a chemical fume hood to avoid

inhalation of dust.

In case of contact with eyes or skin, rinse immediately with plenty of water.

Consult the Safety Data Sheet (SDS) for more detailed safety information.

Stability and Storage Summary
Form

Storage
Temperature

Stability
Important
Considerations

Solid (Powder) -20°C Up to 3 years

Keep in a tightly

sealed container,

protected from light

and moisture.

DMSO Stock Solution -80°C Up to 6 months

Aliquot into single-use

tubes to avoid

repeated freeze-thaw

cycles.

-20°C Up to 1 month

Disclaimer: These protocols and application notes are intended for research use only by

qualified personnel. The information provided is based on currently available data and should

be used as a guideline. Researchers should optimize protocols for their specific experimental

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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